Cas no 1049743-86-3 ((2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride)

• Product Name: (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• CAS No: 1049743-86-3
• MF: C₁₃H₁₅ClN₂O₂
• MW: 266.723402261734
• MDL: MFCD06659431
• CID: 1032981
• PubChem ID: 2762033
• Update Time: 2025-06-11

(2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-[(2-cyanophenyl)methyl]pyrrolidine-2-carboxylic acid,hydrochloride
• (R)-γ-(2-cyano-benzyl)-L-ProHCl
• DTXSID50376045
• H-Pro{4-Bzl(2-CN)}-OH.HCl
• (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylicacidhydrochloride
• CS-0440333
• (R)-GAMMA-(2-CYANO-BENZYL)-L-PROLINE-HCL
• (2S,4R)-4-[(2-cyanophenyl)methyl]pyrrolidine-2-carboxylic acid hydrochloride
• (2S,4R)-4-[(2-cyanophenyl)methyl]pyrrolidine-2-carboxylic acid;hydrochloride
• MFCD06659431
• (2S,4R)-4-(2-CYANOBENZYL)PYRROLIDINE-2-CARBOXYLIC ACID HCL
• AKOS015949622
• CHEMBL4101466
• 1049743-86-3

• MDL： MFCD06659431
• Inchi： 1S/C13H14N2O2.ClH/c14-7-11-4-2-1-3-10(11)5-9-6-12(13(16)17)15-8-9;/h1-4,9,12,15H,5-6,8H2,(H,16,17);1H/t9-,12+;/m1./s1
• InChI Key： CCANPXGPMAXDIM-KATIXKQHSA-N
• SMILES： Cl.OC([C@@H]1C[C@@H](CC2C=CC=CC=2C#N)CN1)=O

Computed Properties

• Exact Mass: 266.08200
• Monoisotopic Mass: 266.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• PSA: 73.12000
• LogP: 2.29428

Additional information on (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride

Research Brief on (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049743-86-3)

The compound (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride (CAS: 1049743-86-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the cyanobenzyl group and the pyrrolidine carboxylic acid moiety, make it a versatile building block for the design of targeted therapeutics. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and chiral resolution, to obtain high-purity samples of this compound for further evaluation.

In vitro and in vivo studies have demonstrated that derivatives of (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride exhibit potent inhibitory activity against specific proteases involved in inflammatory and neurodegenerative diseases. For instance, a recent publication in the Journal of Medicinal Chemistry reported that this compound showed promising results in reducing amyloid-beta aggregation, a hallmark of Alzheimer's disease, by modulating protease activity.

Furthermore, the pharmacokinetic properties of (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride have been investigated in preclinical models. The compound demonstrated favorable bioavailability and metabolic stability, suggesting its potential as a lead candidate for further optimization. Researchers are currently exploring its structure-activity relationships (SAR) to enhance its selectivity and efficacy.

In conclusion, (2S,4R)-4-(2-Cyanobenzyl)pyrrolidine-2-carboxylic acid hydrochloride represents a promising scaffold for the development of novel therapeutic agents. Ongoing research is focused on elucidating its mechanism of action and expanding its applications to other disease areas. The compound's unique chemical properties and biological activity make it a valuable tool for advancing our understanding of protease-mediated pathways and their role in human health.